Cas no 2241140-74-7 (Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 2241140-74-7
• MF: C₆H₄LiN₅O₂
• MW: 185.069259643555
• CID: 6228242
• PubChem ID: 138039682
• Update Time: 2025-06-08

Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6474574
• lithium(1+) ion 7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• 2241140-74-7
• Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C6H5N5O2.Li/c7-4-3(5(12)13)1-8-6-9-2-10-11(4)6;/h1-2H,7H2,(H,12,13);/q;+1/p-1
• InChI Key： JHAAFUZIDKNYLG-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=NC2=NC=NN2C=1N)=O.[Li+]

Computed Properties

• Exact Mass: 185.05250282g/mol
• Monoisotopic Mass: 185.05250282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Additional information on Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

Introduction to Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2241140-74-7)

Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2241140-74-7, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound encompasses a combination of nitrogen-rich heterocyclic rings, which contribute to its distinctive chemical behavior and reactivity.

The core structure of Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate consists of a pyrimidine ring fused with a triazolopyrimidine moiety. This arrangement creates a framework that is highly conducive to interactions with biological targets, making it a promising candidate for the development of novel therapeutic agents. The presence of multiple nitrogen atoms in the molecule enhances its ability to engage with various biological systems, including enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of nitrogen-containing heterocycles. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific configuration of Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate makes it particularly interesting for further investigation in these fields.

One of the key features of this compound is its ability to modulate biological pathways through precise interactions with target molecules. The amino group at the 7-position and the carboxylate moiety at the 6-position provide multiple sites for functionalization, allowing for the design of derivatives with enhanced pharmacological properties. This flexibility makes Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate a valuable scaffold for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit high binding affinity and selectivity towards biological targets, making them ideal candidates for therapeutic intervention. The triazolopyrimidine core of Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been shown to interact effectively with various enzymes and receptors involved in disease pathways.

The compound's potential as a pharmacological agent has been further supported by computational studies that predict favorable binding interactions with target proteins. These simulations have provided insights into the molecular recognition processes that occur between Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate and its intended biological targets. Such findings are crucial for guiding experimental efforts aimed at optimizing the compound's pharmacological profile.

Experimental investigations have also begun to explore the biological activity of Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate. Initial studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses. This suggests that the compound may have therapeutic potential in conditions where inflammation plays a significant role. Further research is needed to fully elucidate its mechanism of action and to identify other potential applications.

The synthesis of Lithium;7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate presents unique challenges due to its complex molecular structure. However， advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. These advancements are crucial for enabling further exploration of its pharmacological properties.

Future directions in the study of Lithium;7-amino-[1，2，4]triazolo[1，5-a]pyrimidine-6-carboxylate include exploring its interactions with additional biological targets and evaluating its efficacy in preclinical models. By understanding how this compound interacts with various biological systems， researchers can gain valuable insights into its potential as a therapeutic agent. Additionally， modifications to its structure may be explored to enhance its pharmacological properties and improve its suitability for clinical applications.

In conclusion， Lithium;7-amino-[1，2，4]-triazolo[1，5-a]-pyrimidine-6-carboxylate (CAS No. 2241140-74-7) is a promising compound with significant potential in pharmaceutical chemistry。 Its unique structural features and ability to interact with biological targets make it an attractive candidate for further research。 As our understanding of heterocyclic compounds continues to grow， compounds like Lithium;7-amino-[1，2，4]-triazolo[1，5-a]-pyrimidine-6-carboxylate are likely to play an increasingly important role in the development of new therapeutic agents.